Cas no 2138816-74-5 (1-(2-Bromoethenyl)-4-(pentyloxy)benzene)

• Product Name: 1-(2-Bromoethenyl)-4-(pentyloxy)benzene
• CAS No: 2138816-74-5
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 6362578
• PubChem ID: 165465067
• Update Time: 2025-10-29

1-(2-Bromoethenyl)-4-(pentyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-802138
• 2138816-74-5
• 1-(2-bromoethenyl)-4-(pentyloxy)benzene
• 1-(2-Bromoethenyl)-4-(pentyloxy)benzene

• Inchi： 1S/C13H17BrO/c1-2-3-4-11-15-13-7-5-12(6-8-13)9-10-14/h5-10H,2-4,11H2,1H3/b10-9+
• InChI Key： SAPCDKQWKBXLRN-MDZDMXLPSA-N
• SMILES： Br/C=C/C1C=CC(=CC=1)OCCCCC

Computed Properties

• Exact Mass: 268.04628g/mol
• Monoisotopic Mass: 268.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-Bromoethenyl)-4-(pentyloxy)benzene

Introduction to 1-(2-Bromoethenyl)-4-(pentyloxy)benzene (CAS No. 2138816-74-5)

1-(2-Bromoethenyl)-4-(pentyloxy)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 2138816-74-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylalkene ethers, characterized by its aromatic benzene ring substituted with a vinyl bromide group at the ortho position and a pentyl ether moiety at the para position. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The synthesis of 1-(2-Bromoethenyl)-4-(pentyloxy)benzene involves a series of well-established organic reactions, including bromination of an aromatic precursor followed by etherification. The presence of the bromoethenyl (vinyl bromide) group introduces reactivity that can be exploited in various chemical transformations, such as cross-coupling reactions, which are pivotal in constructing more complex molecular architectures. Meanwhile, the pentyloxy substituent enhances lipophilicity, potentially improving membrane permeability and bioavailability, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of arylalkene ethers due to their ability to modulate multiple biological pathways. Studies have suggested that compounds with similar structural motifs may exhibit properties relevant to neurodegenerative diseases, inflammation, and cancer therapy. The bromoethenyl moiety, in particular, has been investigated for its role in inducing apoptosis and inhibiting proliferation in certain cancer cell lines. Additionally, the pentyloxy group may contribute to enhanced solubility and metabolic stability, making these derivatives more suitable for clinical applications.

Current research is focused on derivatives of 1-(2-Bromoethenyl)-4-(pentyloxy)benzene, aiming to optimize its pharmacokinetic and pharmacodynamic profiles. By leveraging computational chemistry and high-throughput screening techniques, scientists are identifying analogs that exhibit improved binding affinity to target enzymes and receptors. Preliminary findings indicate that modifications to the bromoethenyl or pentyloxy substituents can significantly alter the compound's biological activity. For instance, introducing additional functional groups may enhance interactions with specific protein targets or improve metabolic clearance.

The role of 1-(2-Bromoethenyl)-4-(pentyloxy)benzene in medicinal chemistry is further underscored by its potential as an intermediate in the synthesis of more complex therapeutic agents. Its versatile structure allows for facile derivatization into a wide range of pharmacologically active molecules. Researchers are exploring its utility in developing novel antiviral agents, where the bromoethenyl group could serve as a scaffold for incorporating bioactive fragments. Similarly, its application in anti-inflammatory drug development is being investigated, with the aim of identifying compounds that can modulate cytokine production and immune responses.

The chemical properties of 1-(2-Bromoethenyl)-4-(pentyloxy)benzene, such as its melting point, solubility, and stability under various conditions, are also subjects of detailed study. These properties are crucial for determining optimal storage conditions and formulation strategies. For example, understanding solubility profiles helps in designing drug delivery systems that enhance bioavailability. Additionally, stability studies ensure that the compound remains effective throughout its shelf life, which is essential for both preclinical and clinical applications.

In conclusion,1-(2-Bromoethenyl)-4-(pentyloxy)benzene (CAS No. 2138816-74-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer numerous opportunities for further research and development. As our understanding of its biological activity and synthetic utility continues to grow,this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents. The ongoing investigations into its derivatives promise to yield valuable insights into disease mechanisms and provide new avenues for treating various medical conditions.